2-Methoxy-5-[[methyl(pyrazin-2-yl)amino]methyl]phenol

• IUPAC Name: 2-methoxy-5-[[methyl(pyrazin-2-yl)amino]methyl]phenol
• InChI: InChI=1S/C13H15N3O2/c1-16(13-8-14-5-6-15-13)9-10-3-4-12(18-2)11(17)7-10/h3-8,17H,9H2,1-2H3
• InChI Key: IXFGEMOJIRUGBS-UHFFFAOYSA-N
• Canonical SMILES: CN(CC1=CC(=C(C=C1)OC)O)C2=NC=CN=C2
• Molecular Formula: C13H15N3O2
• Molecular Weight: 245.28 g/mol

Description

2-Methoxy-5-[[methyl(pyrazin-2-yl)amino]methyl]phenol, also known as MPAH, is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. MPAH is a synthetic compound that belongs to the class of phenols and has a molecular formula of C13H13N3O2.

Mechanism of Action

The mechanism of action of 2-Methoxy-5-[[methyl(pyrazin-2-yl)amino]methyl]phenol involves its ability to modulate the activity of enzymes involved in cellular processes. 2-Methoxy-5-[[methyl(pyrazin-2-yl)amino]methyl]phenol has been found to inhibit the activity of enzymes such as tyrosinase and laccase, which are involved in the biosynthesis of melanin. In addition, 2-Methoxy-5-[[methyl(pyrazin-2-yl)amino]methyl]phenol has been shown to inhibit the activity of enzymes involved in the biosynthesis of prostaglandins, which are involved in inflammation and pain.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 2-Methoxy-5-[[methyl(pyrazin-2-yl)amino]methyl]phenol have been extensively studied in vitro and in vivo. 2-Methoxy-5-[[methyl(pyrazin-2-yl)amino]methyl]phenol has been found to have antioxidant properties, which can protect cells from oxidative stress. In addition, 2-Methoxy-5-[[methyl(pyrazin-2-yl)amino]methyl]phenol has been shown to have anti-inflammatory properties, which can alleviate inflammation and pain. Furthermore, 2-Methoxy-5-[[methyl(pyrazin-2-yl)amino]methyl]phenol has been found to have antimicrobial properties, which can inhibit the growth of bacteria and fungi.

Advantages and Limitations for Lab Experiments

The advantages of using 2-Methoxy-5-[[methyl(pyrazin-2-yl)amino]methyl]phenol in lab experiments include its synthetic nature, which allows for consistent and reproducible results. In addition, 2-Methoxy-5-[[methyl(pyrazin-2-yl)amino]methyl]phenol has been extensively studied, and its properties and mechanisms of action are well understood. However, the limitations of using 2-Methoxy-5-[[methyl(pyrazin-2-yl)amino]methyl]phenol in lab experiments include its potential toxicity and the need for specialized equipment and expertise to handle the compound safely.

Future Directions

There are several future directions for the research on 2-Methoxy-5-[[methyl(pyrazin-2-yl)amino]methyl]phenol. One direction is to investigate the potential of 2-Methoxy-5-[[methyl(pyrazin-2-yl)amino]methyl]phenol as a drug candidate for various diseases, including cancer and inflammation. Another direction is to explore the use of 2-Methoxy-5-[[methyl(pyrazin-2-yl)amino]methyl]phenol in the development of new materials, such as polymers and coatings. Furthermore, the optimization of the synthesis method of 2-Methoxy-5-[[methyl(pyrazin-2-yl)amino]methyl]phenol and the investigation of its properties and mechanisms of action will continue to be an area of research interest.

Synthesis Methods

The synthesis of 2-Methoxy-5-[[methyl(pyrazin-2-yl)amino]methyl]phenol involves a multi-step process that begins with the reaction between 2-methoxyphenol and pyrazine-2-carboxylic acid. This reaction results in the formation of 2-methoxy-5-(pyrazin-2-yl)phenol, which is then reacted with formaldehyde and methylamine to yield 2-Methoxy-5-[[methyl(pyrazin-2-yl)amino]methyl]phenol. The synthesis method of 2-Methoxy-5-[[methyl(pyrazin-2-yl)amino]methyl]phenol has been extensively studied and optimized to achieve high yields and purity.

Scientific Research Applications

2-Methoxy-5-[[methyl(pyrazin-2-yl)amino]methyl]phenol has been found to have potential applications in various scientific research fields, including medicinal chemistry, biochemistry, and pharmacology. In medicinal chemistry, 2-Methoxy-5-[[methyl(pyrazin-2-yl)amino]methyl]phenol has been investigated for its potential as an anti-cancer agent due to its ability to inhibit the growth of cancer cells. In biochemistry, 2-Methoxy-5-[[methyl(pyrazin-2-yl)amino]methyl]phenol has been studied for its role in modulating the activity of enzymes involved in cellular processes. In pharmacology, 2-Methoxy-5-[[methyl(pyrazin-2-yl)amino]methyl]phenol has been explored for its potential as a drug candidate for various diseases.